Cas no 352438-83-6 (Ethane-1,1,2,2-d4-sulfinicacid, 2-amino- (9CI))

• Product Name: Ethane-1,1,2,2-d4-sulfinicacid, 2-amino- (9CI)
• CAS No: 352438-83-6
• MF: C₂H₇NO₂S
• MW: 109.147479295731
• CID: 302989
• Update Time: 2024-01-27

Ethane-1,1,2,2-d4-sulfinicacid, 2-amino- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethane-1,1,2,2-d4-sulfinicacid, 2-amino- (9CI)
• 2-AMINOETHANE-D4-SULFINIC ACID

• Inchi： 1S/C2H7NO2S/c3-1-2-6(4)5/h1-3H2,(H,4,5)
• InChI Key： VVIUBCNYACGLLV-UHFFFAOYSA-N
• SMILES： C([H])([H])(C([H])([H])N)S(O)=O

Computed Properties

• Exact Mass: 113.045
• Monoisotopic Mass: 113.045
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 55.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.5A^2